Cas no 1246552-55-5 (5-Bromoisoxazolo[5,4-b]pyridine)

• Product Name: 5-Bromoisoxazolo[5,4-b]pyridine
• CAS No: 1246552-55-5
• MF: C₆H₃BrN₂O
• MW: 199.004820108414
• CID: 4691038
• Update Time: 2023-08-15

5-Bromoisoxazolo[5,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromoisoxazolo[5,4-b]pyridine

• Inchi： 1S/C6H3BrN2O/c7-5-1-4-2-9-10-6(4)8-3-5/h1-3H
• InChI Key： XUMRIZWERXUJHJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(C=NO2)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 133
• Topological Polar Surface Area: 38.9